Cas no 386211-49-0 (21H,23H-Porphine, 5,15-di-4-pyridinyl-)

• Product Name: 21H,23H-Porphine, 5,15-di-4-pyridinyl-
• CAS No: 386211-49-0
• MF: C₃₀H₂₀N₆
• MW: 464.52
• CID: 4530866
• Update Time: 2025-10-05

21H,23H-Porphine, 5,15-di-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,15-di-4-pyridinyl-

Additional information on 21H,23H-Porphine, 5,15-di-4-pyridinyl-

21H,23H-Porphine, 5,15-di-4-pyridinyl- (CAS No. 386211-49-0): A Versatile Compound for Advanced Research and Applications

The 21H,23H-Porphine, 5,15-di-4-pyridinyl- (CAS No. 386211-49-0) is a highly specialized porphyrin derivative that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique pyridinyl-substituted porphine structure, exhibits remarkable properties that make it invaluable in fields such as materials science, photodynamic therapy, and catalysis. Its molecular framework, which integrates porphine and pyridine moieties, offers a versatile platform for designing advanced functional materials.

One of the most intriguing aspects of 21H,23H-Porphine, 5,15-di-4-pyridinyl- is its potential in photodynamic therapy (PDT), a cutting-edge treatment for various medical conditions. Researchers are increasingly exploring the use of porphyrin-based compounds like this one due to their ability to generate reactive oxygen species (ROS) upon light activation. This property is particularly relevant in the context of cancer research, where PDT is emerging as a minimally invasive alternative to traditional treatments. The compound's pyridinyl groups enhance its solubility and stability, making it a promising candidate for therapeutic applications.

In addition to biomedical applications, 21H,23H-Porphine, 5,15-di-4-pyridinyl- is also being investigated for its role in catalysis and energy conversion. The compound's ability to coordinate with metal ions allows it to serve as a ligand in catalytic systems, particularly in reactions involving oxygen reduction and hydrogen evolution. These processes are critical for the development of sustainable energy technologies, such as fuel cells and artificial photosynthesis. As the world shifts toward renewable energy sources, the demand for efficient catalysts like this porphyrin derivative is expected to rise.

The synthesis of 21H,23H-Porphine, 5,15-di-4-pyridinyl- involves sophisticated organic chemistry techniques, including cross-coupling reactions and porphyrin functionalization. These methods ensure high purity and yield, which are essential for research and industrial applications. The compound's structural versatility also allows for further modifications, enabling scientists to tailor its properties for specific uses. For instance, introducing additional functional groups can enhance its photophysical properties or improve its compatibility with other materials.

From a commercial perspective, 21H,23H-Porphine, 5,15-di-4-pyridinyl- is gaining traction in the specialty chemicals market. Its unique combination of properties makes it a valuable asset for companies involved in advanced materials and biotechnology. As research continues to uncover new applications, the compound's market potential is likely to expand. Investors and stakeholders are closely monitoring developments in this space, particularly in relation to green chemistry and sustainable technologies.

For researchers and professionals seeking high-quality porphyrin derivatives, 21H,23H-Porphine, 5,15-di-4-pyridinyl- represents a compelling option. Its well-documented synthesis, coupled with its diverse applications, makes it a standout choice for laboratories and industries alike. Whether you're exploring its potential in medical research or leveraging its catalytic properties for energy solutions, this compound offers a wealth of opportunities for innovation.

In summary, 21H,23H-Porphine, 5,15-di-4-pyridinyl- (CAS No. 386211-49-0) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its pyridinyl-substituted porphine structure, combined with its photodynamic and catalytic capabilities, positions it as a key player in the advancement of modern science and technology. As the demand for functionalized porphyrins grows, this compound is poised to play an increasingly important role in shaping the future of research and industry.